Cas no 84447-15-4 (N-Hydroxyaniline Oxalate)

• Product Name: N-Hydroxyaniline Oxalate
• CAS No: 84447-15-4
• MF: C₈H₉NO₅
• MW: 199.160762548447
• MDL: MFCD00077959
• CID: 722900
• PubChem ID: 3069230
• Update Time: 2025-06-29

N-Hydroxyaniline Oxalate Chemical and Physical Properties

Names and Identifiers

• N-Hydroxybenzenamine ethanedioate (1:1) (salt)
• N-HYDROXYANILINE OXALATE
• N-PHENYLHYDROXYLAMINE OXALATE
• phenylhydroxylamineoxalate
• oxalic acid;N-phenylhydroxylamine
• DTXSID10233423
• NSC-97190
• NSC97190
• Phenylhydroxylamine oxalate
• FT-0676027
• MFCD00077959
• 619-98-7
• 84447-15-4
• Benzenamine, N-hydroxy-, ethanedioate (1:1) (salt)
• AKOS015837585
• N-Hydroxyaniline Oxalate

• MDL： MFCD00077959
• Inchi： 1S/C6H7NO.C2H2O4/c8-7-6-4-2-1-3-5-6;3-1(4)2(5)6/h1-5,7-8H;(H,3,4)(H,5,6)
• InChI Key： AERWWAYEYYMAPN-UHFFFAOYSA-N
• SMILES： ONC1C=CC=CC=1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 199.04800
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.86000
• LogP: 0.71630

N-Hydroxyaniline Oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Hydroxyaniline Oxalate

N-Hydroxyaniline Oxalate: A Comprehensive Overview

N-Hydroxyaniline oxalate, also known by its CAS number 84447-15-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, a fundamental aromatic amine, and its hydroxylated form has garnered attention due to its unique chemical properties and potential applications. In recent years, advancements in synthetic methodologies and computational modeling have shed light on the structural and functional attributes of N-hydroxyaniline oxalate, making it a subject of extensive research.

The molecular structure of N-hydroxyaniline oxalate consists of an aniline backbone with a hydroxyl group attached to the nitrogen atom. This hydroxylation introduces interesting electronic effects, which influence the compound's reactivity and stability. Recent studies have explored the role of this hydroxyl group in modulating the electronic properties of the molecule, particularly in its ability to act as a hydrogen bond donor or acceptor. Such insights are crucial for understanding its behavior in various chemical environments.

One of the most notable applications of N-hydroxyaniline oxalate lies in its use as an intermediate in organic synthesis. Researchers have demonstrated its utility in constructing complex aromatic systems, where its reactivity serves as a key step in forming intricate molecular frameworks. For instance, recent work has highlighted its role in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are essential components in materials science due to their unique electronic properties.

In addition to its synthetic applications, N-hydroxyaniline oxalate has been studied for its potential in catalysis. The compound's ability to stabilize transition metal catalysts has been explored in various reactions, including cross-coupling reactions and oxidation processes. Recent findings suggest that its coordination with transition metals enhances catalytic efficiency, making it a promising candidate for industrial applications.

The environmental impact and degradation pathways of N-hydroxyaniline oxalate have also come under scrutiny. Studies have investigated its biodegradability and toxicity, particularly in aquatic environments. While initial results indicate moderate biodegradability under specific conditions, further research is required to fully understand its ecological footprint.

From a computational perspective, density functional theory (DFT) calculations have been employed to elucidate the electronic structure and reactivity of N-hydroxyaniline oxalate. These studies have provided valuable insights into the molecule's frontier molecular orbitals and how they influence its participation in chemical reactions. Such computational approaches are increasingly being integrated with experimental techniques to accelerate the discovery of new chemical entities.

In summary, N-hydroxyaniline oxalate (CAS 84447-15-4) stands out as a versatile compound with diverse applications across organic chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel chemical processes and materials. As ongoing studies continue to uncover new facets of this compound's properties and applications, N-hydroxyaniline oxalate is poised to play an increasingly significant role in advancing chemical innovation.